Beta-defensin 107A

Specification

Introduction

Molecular Characteristics of DEFB107A

DEFB107A, also known as defensin beta 107A, BD-7, DEFB-7, or DEFB107, is a member of the beta-defensin family encoded by a gene located on chromosome 8p23.1.

Gene and Protein Structure

Like other beta-defensins, DEFB107A is generally encoded by two exons, with the first exon containing the hydrophobic, anionic leader sequence and the second exon encoding the mature, cationic peptide. The protein contains the characteristic PF13841 Beta defensin domain.

Subcellular Localization and Processing

DEFB107A is a secreted protein. As with other beta-defensins, it is likely processed during secretion, with the signal peptide being cleaved to release the mature, active peptide.

Related Beta-defensins

Due to gene duplication events, DEFB107A has a paralog called DEFB107B. The table below summarizes the key information about DEFB107A and related genes:

Feature	DEFB107A Information
Official Symbol	DEFB107A
Aliases	BD-7, DEFB-7, DEFB107
Chromosomal Location	8p23.1
Protein Domain	PF13841 Beta defensin
Subcellular Location	Secreted
Function	Antibacterial activity
UniProt Accession	Q8IZN7, B2RPM1, Q30E75, Q8NET2

Biological Functions of DEFB107A

Beta-defensin 107A, like other members of the beta-defensin family, performs several important biological functions, primarily related to host defense mechanisms.

Antimicrobial Activity

The primary function of DEFB107A is its antibacterial activity. Beta-defensins in general have a wide spectrum of antimicrobial and biological activities with little risk of developing resistance. They can inhibit many steps in viral infection as well as microbial growth.

Involvement in Innate Immunity

DEFB107A is involved in biological processes related to defense response to bacteria (GO:0042742) and defense response to other organisms (GO:0098542). It participates in several important immune system pathways, including:

• Antimicrobial peptides (R-HSA-6803157)

• Beta defensins (R-HSA-1461957)

• Defensins (R-HSA-1461973)

• Immune System (R-HSA-168256)

• Innate Immune System (R-HSA-168249)

Clinical Significance

Beta-defensin 107A has emerging clinical relevance in various contexts, particularly in infectious diseases and as a potential biomarker.

Role in Infectious Diseases

DEFB107A may play a role in the host response to respiratory infections. Studies have examined the potential of defensins, including DEFB107A, for diagnosing secondary bacterial infections in influenza-infected patients. This suggests that DEFB107A expression levels might change during the course of viral and bacterial infections, potentially serving as an indicator of disease progression or secondary complications.

Research Applications and Future Directions

Research on DEFB107A is still evolving, with several potential applications and directions for future investigation.

Diagnostic Applications

The potential use of DEFB107A as a biomarker for discriminating between bacterial and viral infections represents an important research application. As antimicrobial resistance continues to be a global health challenge, tools that can accurately distinguish between viral and bacterial infections are crucial for appropriate antibiotic stewardship.

Gaps in Current Knowledge

Despite the increasing interest in defensins, several aspects of DEFB107A biology remain poorly understood:

• The exact mechanisms by which DEFB107A exerts its antibacterial effects

• The specific pathogens against which DEFB107A is most effective

• The regulation of DEFB107A expression in different tissues and in response to various stimuli

• The potential roles of DEFB107A in non-infectious diseases